Cas no 71510-40-2 (1H-Isoindole-1,3(2H)-dione,2-heptyl-)

• Product name: 1H-Isoindole-1,3(2H)-dione,2-heptyl-
• CAS No: 71510-40-2
• MF: C₁₅H₁₉NO₂
• MW: 245.31686
• CID: 579591
• PubChem ID: 347572

1H-Isoindole-1,3(2H)-dione,2-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-heptyl-
• 2-heptylisoindole-1,3-dione
• NSC-406345
• 2-heptyl-1H-isoindole-1,3(2H)-dione
• AKOS003268237
• SCHEMBL8863090
• DTXSID10324305
• 71510-40-2
• NSC406345

• Inchi： InChI=1S/C15H19NO2/c1-2-3-4-5-8-11-16-14(17)12-9-6-7-10-13(12)15(16)18/h6-7,9-10H,2-5,8,11H2,1H3
• InChI Key： BJFUIMIMJILKSV-UHFFFAOYSA-N
• SMILES： CCCCCCCN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 245.14167
• Monoisotopic Mass: 245.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 354.6°Cat760mmHg
• Flash Point: 143.9°C
• Refractive Index: 1.542
• PSA: 37.38